Cas no 598-26-5 (1-Propen-1-one,2-methyl- (9CI))

• Product Name: 1-Propen-1-one,2-methyl- (9CI)
• CAS No: 598-26-5
• MF: C₄H₆O
• MW: 70.0898413658142
• CID: 375448
• PubChem ID: 136395
• Update Time: 2025-04-19

1-Propen-1-one,2-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propen-1-one,2-methyl- (9CI)
• 2-METHYL-1-PROPEN-1-ONE
• 2-methylprop-1-en-1-one
• 1,1-Dimethylketene
• 1-Propen-1-one, 2-methyl-
• Ketene, dimethyl-
• 2-methyl-prop-1-en-1-one
• A832488
• DTXSID10208530
• (CH3)2C=C=O
• FT-0657220
• Dimethylketene
• 598-26-5
• 2-Methyl-1-propen-1-one #

• Inchi： 1S/C4H6O/c1-4(2)3-5/h1-2H3
• InChI Key： VDOKWPVSGXHSNP-UHFFFAOYSA-N
• SMILES： O=C=C(C)C

Computed Properties

• Exact Mass: 70.04188
• Monoisotopic Mass: 70.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 63.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 1.7

Experimental Properties

• Density: 0.8805 (estimate)
• Boiling Point: 76.54°C (estimate)
• Refractive Index: 1.4188 (estimate)
• PSA: 17.07